4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalene-1-carbonitrile

• Molecular Formula: C13H16N2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 4-(dimethylamino)-5,6,7,8-tetrahydronaphthalene-1-carbonitrile
• InChI: InChI=1S/C13H16N2/c1-15(2)13-8-7-10(9-14)11-5-3-4-6-12(11)13/h7-8H,3-6H2,1-2H3
• InChI Key: HJXOILHYYCLZRU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C2CCCCC2=C(C=C1)C#N

Description

4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalene-1-carbonitrile is an organic compound that features a dimethylamino group attached to a tetrahydronaphthalene ring with a carbonitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalene-1-carbonitrile typically involves the reaction of 4-(dimethylamino)benzaldehyde with a suitable nitrile source under specific conditions. One common method involves the use of acetic anhydride and pyridine as catalysts, with the reaction carried out at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalene-1-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Reagents like halogens or alkylating agents can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of naphthalene oxides.

Reduction: Formation of tetrahydronaphthylamines.

Substitution: Formation of various substituted naphthalene derivatives.

Scientific Research Applications

4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalene-1-carbonitrile has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalene-1-carbonitrile involves its interaction with specific molecular targets and pathways. The dimethylamino group can participate in nucleophilic reactions, while the carbonitrile group can act as an electrophile. These interactions can lead to the formation of various adducts and complexes, influencing biological and chemical processes .

Comparison with Similar Compounds

Similar Compounds

4-(Dimethylamino)benzoic acid: Shares the dimethylamino group but differs in the presence of a carboxylic acid group instead of a carbonitrile.

4-(Dimethylamino)pyridine: Contains a pyridine ring instead of a naphthalene ring.

4-Dimethylaminoantipyrine: Features a pyrazolone ring and is used as an analgesic and antipyretic.

Uniqueness

4-(Dimethylamino)-5,6,7,8-tetrahydronaphthalene-1-carbonitrile is unique due to its combination of a tetrahydronaphthalene ring with both a dimethylamino and a carbonitrile group.